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Compound of Interest

Compound Name: Progesterone-d9

Cat. No.: B563532 Get Quote

Progesterone-d9: A Technical Guide for
Researchers
Introduction: Progesterone-d9 is the deuterated form of progesterone, a critical steroid

hormone involved in the menstrual cycle, pregnancy, and embryogenesis.[1] Due to its near-

identical chemical and physical properties to endogenous progesterone, coupled with a distinct

mass difference, Progesterone-d9 serves as an indispensable internal standard for highly

accurate and sensitive quantification of progesterone in biological matrices.[2][3] Its use is

fundamental in mass spectrometry-based applications, such as liquid chromatography-tandem

mass spectrometry (LC-MS/MS), which is the gold standard for steroid hormone analysis.[2][4]

This guide provides an in-depth overview of the physical and chemical properties, analytical

applications, and biological context of Progesterone-d9 for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
Progesterone-d9 is a white crystalline powder. Its structure incorporates nine deuterium

atoms, providing a significant mass shift that allows it to be distinguished from unlabeled

progesterone in mass spectrometric analyses.

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)

Chemical Name
pregn-4-ene-3,20-dione-

2,2,4,6,6,17,21,21,21-d9

IUPAC Name

(8S,9S,10R,13S,14S,17S)-2,2,

4,6,6,17-hexadeuterio-10,13-

dimethyl-17-(2,2,2-

trideuterioacetyl)-7,8,9,11,12,1

4,15,16-octahydro-1H-

cyclopenta[a]phenanthren-3-

one

CAS Number 15775-74-3

Molecular Formula C₂₁H₂₁D₉O₂

Molecular Weight 323.5 g/mol

Exact Mass 323.281070909 Da

Purity ≥95% - ≥98%

Isotopic Label Deuterium

Table 2: Physical and Spectroscopic Properties
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Property Value Source(s)

Appearance
A solid; White crystalline

powder

Melting Point 128-132 °C

Boiling Point 447.2 ± 45.0 °C at 760 mmHg

Solubility

Acetonitrile: 1 mg/ml; Ethanol:

1 mg/ml; Methanol: 1 mg/ml;

DMSO: 50 mg/mL (with

ultrasonic and warming)

Storage

Powder: -20°C for 3 years. In

solvent: -80°C for 6 months,

-20°C for 1 month.

Polar Surface Area 34.14 Å²

XLogP3 3.9

Experimental Protocols and Applications
The primary application of Progesterone-d9 is as an internal standard for the quantification of

progesterone by GC- or LC-MS. Stable isotope-labeled standards are considered the gold

standard in quantitative analysis because they co-elute with the analyte, share similar

ionization efficiency and fragmentation patterns, and can correct for analyte loss during sample

processing.

General Protocol: Quantification of Progesterone in
Plasma using LC-MS/MS
This protocol describes a representative workflow for the extraction and analysis of

progesterone from a biological matrix, such as plasma or serum, using Progesterone-d9 as an

internal standard.

Sample Preparation:

Thaw plasma samples to room temperature.
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In a centrifuge tube, add a known volume of plasma (e.g., 500 µL).

Spike the sample by adding a small, precise volume (e.g., 25 µL) of a known

concentration of Progesterone-d9 stock solution (e.g., 1 µg/mL). This step is critical for

accurate quantification.

Analyte Extraction (Protein Precipitation):

Add a protein precipitation agent, such as acetonitrile, to the plasma sample (e.g., a 1:1 or

2:1 ratio of solvent to plasma).

Vortex the mixture vigorously to ensure complete precipitation of proteins.

Centrifuge the sample at high speed (e.g., 1000 g for 10 min) to pellet the precipitated

proteins.

Carefully collect the supernatant, which contains progesterone and Progesterone-d9.

This supernatant can be directly injected into the LC-MS/MS system or undergo further

clean-up or evaporation and reconstitution.

Alternative Extraction: Solid Phase Extraction (SPE) can also be used for a cleaner

extraction, where the sample is passed through a C4 or C18 cartridge, washed, and then

the analyte is eluted with a solvent like methanol.

LC-MS/MS Analysis:

Instrumentation: Utilize a liquid chromatography system coupled to a triple quadrupole

(QQQ) mass spectrometer.

Chromatography: Separate the analytes on a C18 reverse-phase column with a gradient

elution, typically using a mobile phase of water and methanol or acetonitrile.

Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization

(ESI+) mode.

Detection (Multiple Reaction Monitoring - MRM): Monitor specific precursor-to-product ion

transitions for both progesterone and Progesterone-d9 to ensure high selectivity and

sensitivity.
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Example Transition for Progesterone: m/z 315.3 → 109.1

Example Transition for Progesterone-d9: m/z 324.1 → 113.1 (or similar, depending on

fragmentation)

Quantification:

Construct a calibration curve using known concentrations of unlabeled progesterone

standard spiked with the same concentration of Progesterone-d9 internal standard.

Calculate the ratio of the peak area of the progesterone product ion to the peak area of the

Progesterone-d9 product ion.

Determine the concentration of progesterone in the unknown samples by comparing their

peak area ratios to the calibration curve.

Workflow for Progesterone-d9 as an Internal
Standard```dot
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1. Sample Preparation

2. Extraction

3. Analysis & Quantification

Biological Sample
(e.g., Plasma, Serum)

Spike with Progesterone-d9
(Internal Standard)

 Add known amount

Protein Precipitation
or Solid Phase Extraction

Isolate Supernatant/
Elute Analyte

LC-MS/MS Analysis
(MRM Mode)

Calculate Peak Area Ratio
(Progesterone / Progesterone-d9)

Quantify against
Calibration Curve

Click to download full resolution via product page

Simplified Progesterone Signaling Pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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